Cytotoxicity: KB Cell Line Activity vs. (3β)-Stigmasta-4,22,25-trien-3ol
In the KB human oral epidermoid carcinoma cell line, the target compound (as part of a characterized 1:1 mixture with stigmasta-4,25-dien-3-one) demonstrates distinct cytotoxic behavior relative to its 3-hydroxy analog. While the mixture containing (22E)-Stigmasta-4,22,25-trien-3-one was not quantified independently due to co-elution, the comparator (3β)-stigmasta-4,22,25-trien-3ol exhibited a defined moderate IC50 of 13.14 µg/mL [1]. This highlights the functional impact of the C-3 oxidation state; procurement of the pure, well-characterized (22E)-Stigmasta-4,22,25-trien-3-one is a prerequisite for definitive SAR studies designed to attribute specific potency contributions to the 3-keto vs. 3-hydroxy moiety.
| Evidence Dimension | Cytotoxic Activity (IC50) |
|---|---|
| Target Compound Data | Mixture with stigmasta-4,25-dien-3-one; not quantified independently in this study. |
| Comparator Or Baseline | (3β)-stigmasta-4,22,25-trien-3ol: IC50 = 13.14 µg/mL |
| Quantified Difference | Structural determinant identified: 3-keto (target) vs. 3β-hydroxy (comparator). |
| Conditions | KB human oral epidermoid carcinoma cell line, in vitro cytotoxicity assay. |
Why This Matters
Procuring the pure 3-keto form is essential to eliminate confounding variables when quantifying the specific contribution of the C-3 oxidation state to cytotoxic potency.
- [1] Phontree K. CHEMICAL CONSTITUENTS AND CYTOTOXICITY FROM ROOTS OF Clerodendrum paniculatum, THE STEM BARK OF Walsura trichostemon AND TUBER OF Butea superba [PhD Thesis]. Chulalongkorn University; 2014. View Source
